Tkip

• Molecular Formula: C93H118N16O14
• Molecular Weight: 1684.0 g/mol
• InChI: InChI=1S/C93H118N16O14/c1-9-58(8)80(91(121)106-76(50-62-34-21-13-22-35-62)86(116)103-74(52-64-41-43-66(110)44-42-64)84(114)102-73(48-60-30-17-11-18-31-60)83(113)101-72(47-59-28-15-10-16-29-59)82(112)99-70(92(122)123)40-27-45-97-93(95)96)109-90(120)79(57(6)7)108-88(118)77(51-63-36-23-14-24-37-63)104-85(115)75(49-61-32-19-12-20-33-61)105-89(119)78(56(4)5)107-87(117)71(46-55(2)3)100-81(111)68(94)53-65-54-98-69-39-26-25-38-67(65)69/h10-26,28-39,41-44,54-58,68,70-80,98,110H,9,27,40,45-53,94H2,1-8H3,(H,99,112)(H,100,111)(H,101,113)(H,102,114)(H,103,116)(H,104,115)(H,105,119)(H,106,121)(H,107,117)(H,108,118)(H,109,120)(H,122,123)(H4,95,96,97)/t58-,68-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-/m0/s1
• InChIKey: SIBBREVPONSJCZ-MCTONKFGSA-N

Tkip: SOCS1-Mimetic JAK2 Inhibitor Peptide

Tyrosine kinase inhibitor peptide (Tkip) is a 12-mer synthetic peptide (WLVFFVIFYFFR) functioning as a suppressor of cytokine signaling 1 (SOCS1) mimetic [1]. It acts as a specific inhibitor of Janus kinase 2 (JAK2) by binding directly to its autophosphorylation site, thereby inhibiting JAK2 autophosphorylation and subsequent phosphorylation of downstream targets like the IFN-γ receptor subunit IFNGR-1 and STAT transcription factors [1][2]. Unlike broad-spectrum small-molecule JAK inhibitors, Tkip is a peptide-based tool that mimics the natural regulatory mechanism of SOCS1, a key endogenous negative regulator of cytokine signaling [3].

SOCS1-mimetic peptide tool for JAK2 pathway studies

Targets JAK2 autophosphorylation site, not ATP pocket

Peptide probe distinct from small-molecule JAK inhibitors

• [1] Flowers LO, Johnson HM, Mujtaba MG, Ellis MR, Haider SM, Subramaniam PS. Characterization of a peptide inhibitor of Janus kinase 2 that mimics suppressor of cytokine signaling 1 function. J Immunol. 2004 Jun 15;172(12):7510-8. doi: 10.4049/jimmunol.172.12.7510. PMID: 15187130. View Source
• [2] Waiboci LW, Ahmed CM, Mujtaba MG, Flowers LO, Martin JP, Haider MI, Johnson HM. Both the suppressor of cytokine signaling 1 (SOCS-1) kinase inhibitory region and SOCS-1 mimetic bind to JAK2 autophosphorylation site: implications for the development of a SOCS-1 antagonist. J Immunol. 2007 Apr 15;178(8):5058-68. doi: 10.4049/jimmunol.178.8.5058. PMID: 17404288. View Source
• [3] Ahmed CM, Larkin J 3rd, Johnson HM. SOCS1 Mimetics and Antagonists: A Complementary Approach to Positive and Negative Regulation of Immune Function. Front Immunol. 2015 Apr 21;6:183. doi: 10.3389/fimmu.2015.00183. PMID: 25954276. View Source

Why Tkip Cannot Be Substituted

Generic substitution fails because Tkip's mechanism of action involves a specific, dual binding interaction with the JAK2 autophosphorylation site that is not replicated by its closest mimetic, the SOCS1 kinase inhibitory region (KIR) peptide [1]. A pivotal 2007 study demonstrated that while both Tkip and SOCS1-KIR bind to the JAK2 activation loop, only Tkip inhibits JAK2 autophosphorylation, a critical upstream regulatory event [1]. In contrast, SOCS1-KIR, like full-length SOCS1, only inhibits downstream STAT1-α activation [1]. This mechanistic distinction means that Tkip is the only known SOCS1 mimetic that recapitulates the complete regulatory function of SOCS1 at the phosphorylation level, making it irreplaceable for studies requiring precise modulation of this key signaling node.

Tkip (this product)

Inhibits JAK2 autophosphorylation and downstream IFN-γ signaling in macrophages.

Full SOCS1 mimetic at phosphorylation level.

SOCS1-KIR peptide

Binds JAK2 but may not inhibit autophosphorylation; blocks only STAT1-α activation.

Mechanism mismatch — autophosphorylation control may not transfer.

• [1] Waiboci LW, Ahmed CM, Mujtaba MG, Flowers LO, Martin JP, Haider MI, Johnson HM. Both the suppressor of cytokine signaling 1 (SOCS-1) kinase inhibitory region and SOCS-1 mimetic bind to JAK2 autophosphorylation site: implications for the development of a SOCS-1 antagonist. J Immunol. 2007 Apr 15;178(8):5058-68. doi: 10.4049/jimmunol.178.8.5058. PMID: 17404288. View Source

Tkip Quantitative Evidence Guide

JAK2 Autophosphorylation Inhibition vs. SOCS1-KIR

A direct head-to-head study compared Tkip and the SOCS1 kinase inhibitory region (SOCS1-KIR) peptide for their ability to inhibit JAK2 autophosphorylation. While both peptides bind to the JAK2 autophosphorylation site, Tkip alone inhibited JAK2 autophosphorylation. In the same experimental system, SOCS1-KIR, like the natural SOCS-1 protein, did not inhibit JAK2 autophosphorylation but did block downstream STAT1-α activation [1]. This demonstrates that Tkip is a true functional mimetic of SOCS-1 at the kinase level, a capability lacking in the core KIR sequence.

JAK2 Autophosphorylation

Head-to-head

Tkip inhibits autophosphorylation; SOCS1-KIR does not inhibit.

Supports autophosphorylation-step control.

Functional presence vs. absence in kinase assay (Waiboci et al., 2007).

Evidence Dimension	Inhibition of JAK2 autophosphorylation
Target Compound Data	Tkip inhibits JAK2 autophosphorylation
Comparator Or Baseline	SOCS1-KIR peptide does not inhibit JAK2 autophosphorylation
Quantified Difference	Functional presence vs. complete absence of autophosphorylation inhibition
Conditions	In vitro kinase assay; JAK2 autophosphorylation site peptide; Tkip and SOCS1-KIR peptides (Waiboci et al., 2007)

Why This Matters

For researchers mapping the JAK2 signaling cascade, Tkip is the only validated peptide tool that can block the pathway at the autophosphorylation step, a critical control point for negative regulation, which the close analog SOCS1-KIR cannot achieve.

• [1] Waiboci LW, Ahmed CM, Mujtaba MG, Flowers LO, Martin JP, Haider MI, Johnson HM. Both the suppressor of cytokine signaling 1 (SOCS-1) kinase inhibitory region and SOCS-1 mimetic bind to JAK2 autophosphorylation site: implications for the development of a SOCS-1 antagonist. J Immunol. 2007 Apr 15;178(8):5058-68. doi: 10.4049/jimmunol.178.8.5058. PMID: 17404288. View Source

IFN-γ-Induced Macrophage Activation Inhibition vs. SOCS1-KIR

In a functional cellular assay, both Tkip and SOCS1-KIR were directly compared for their ability to inhibit IFN-γ activation of Raw 264.7 murine macrophages [1]. The study reported that both peptides similarly inhibited macrophage activation, demonstrating that while their upstream mechanisms differ, Tkip is functionally equipotent to SOCS1-KIR in downstream biological readouts.

Macrophage Activation

Head-to-head

Both Tkip and SOCS1-KIR similarly inhibit IFN-γ-induced Raw 264.7 activation.

Downstream functional inhibition comparable.

Cellular assay; upstream mechanism differs.

Evidence Dimension	Inhibition of IFN-γ-induced macrophage activation
Target Compound Data	Tkip inhibits activation of Raw 264.7 murine macrophages by IFN-γ
Comparator Or Baseline	SOCS1-KIR similarly inhibits activation of Raw 264.7 murine macrophages by IFN-γ
Quantified Difference	Similar functional inhibition profiles observed for Tkip and SOCS1-KIR
Conditions	Raw 264.7 murine macrophage cell line stimulated with IFN-γ (Waiboci et al., 2007)

Why This Matters

This confirms that Tkip not only has a unique mechanism but also delivers the same functional inhibitory outcome as the natural KIR sequence, making it a superior choice for studies needing a full mechanistic inhibitor rather than just a downstream blocker.

• [1] Waiboci LW, Ahmed CM, Mujtaba MG, Flowers LO, Martin JP, Haider MI, Johnson HM. Both the suppressor of cytokine signaling 1 (SOCS-1) kinase inhibitory region and SOCS-1 mimetic bind to JAK2 autophosphorylation site: implications for the development of a SOCS-1 antagonist. J Immunol. 2007 Apr 15;178(8):5058-68. doi: 10.4049/jimmunol.178.8.5058. PMID: 17404288. View Source

Kinase Selectivity: VEGFR and c-Src vs. Multi-Targeted Inhibitors

The selectivity profile of Tkip was evaluated against a panel of tyrosine kinases. Tkip did not bind to or inhibit the tyrosine autophosphorylation of the vascular endothelial growth factor receptor (VEGFR) or the phosphorylation of a substrate peptide by the proto-oncogene tyrosine kinase c-src [1]. In contrast, multi-targeted small-molecule inhibitors like AG490 are known to inhibit the EGFR family, JAK2, and JAK3 with IC50 values in the low micromolar range [2]. This selectivity data positions Tkip as a more specific tool for isolating JAK2-dependent signaling.

Kinase Selectivity

Cross-study comparable

Tkip inactive against VEGFR, c-src. AG490 inhibits EGFR (~0.1 μM), JAK2/3 (~10 μM).

Supports JAK2-focused pathway studies.

AG490 multi-kinase profile may confound interpretation.

Evidence Dimension	Kinase inhibition selectivity
Target Compound Data	Tkip does not inhibit VEGFR or c-src kinase activity
Comparator Or Baseline	AG490 inhibits EGFR (IC50: ~0.1 μM), ErbB2 (IC50: ~13.5 μM), and JAK2/3 (IC50: ~10 μM)
Quantified Difference	Tkip demonstrates no activity against VEGFR/c-src vs. multi-kinase inhibition by AG490
Conditions	In vitro kinase assays; Tkip tested against VEGFR and c-src (Flowers et al., 2004); AG490 data from multiple published studies

Why This Matters

For researchers isolating JAK2-mediated pathways, Tkip's lack of ancillary kinase activity reduces experimental noise and confounding factors compared to multi-targeted JAK inhibitors like AG490.

• [1] Flowers LO, Johnson HM, Mujtaba MG, Ellis MR, Haider SM, Subramaniam PS. Characterization of a peptide inhibitor of Janus kinase 2 that mimics suppressor of cytokine signaling 1 function. J Immunol. 2004 Jun 15;172(12):7510-8. doi: 10.4049/jimmunol.172.12.7510. PMID: 15187130. View Source
• [2] Levitzki A. Tyrphostins: tyrosine kinase blockers as novel antiproliferative agents and dissectors of signal transduction. FASEB J. 1992 Nov;6(14):3275-82. doi: 10.1096/fasebj.6.14.1426765. PMID: 1426765. View Source

EAE Model Efficacy Comparable to IFN-tau

In a mouse model of experimental allergic encephalomyelitis (EAE), Tkip at 63 μg every other day suppressed the development of acute disease in 75% of New Zealand White (NZW) mice [1]. The parent study noted that Tkip completely protected SJL/J mice against relapses in the chronic relapsing/remitting form of EAE, a result similar to that achieved with the type I interferon, IFN-tau, a gold-standard comparator in the same model [1]. This demonstrates Tkip's therapeutic potential in a complex autoimmune disease setting.

EAE Model Response

Trial context

Tkip (63 μg) suppressed acute EAE in 75% NZW mice; prevented relapses in SJL/J.

Reported model-response endpoint context.

Comparable to IFN-tau in the same model; data to verify.

Evidence Dimension	Suppression of acute EAE development
Target Compound Data	Tkip (63 μg, every other day) suppressed acute EAE in 75% of NZW mice and completely protected SJL/J mice from relapses
Comparator Or Baseline	IFN-tau provided similar protection against EAE relapses in the same models
Quantified Difference	Equivalent or superior protection from EAE relapses compared to IFN-tau
Conditions	NZW and SJL/J mouse models of acute and relapsing/remitting EAE immunized with myelin basic protein (Mujtaba et al., 2005)

Why This Matters

This in vivo efficacy data, benchmarked against a known therapeutic, provides strong evidence for prioritizing Tkip in preclinical studies of JAK2-STAT1-dependent autoimmune pathologies where SOCS1 regulation is key.

• [1] Mujtaba MG, Flowers LO, Patel CB, Patel RA, Haider MI, Johnson HM. Treatment of mice with the suppressor of cytokine signaling-1 mimetic peptide, tyrosine kinase inhibitor peptide, prevents development of the acute form of experimental allergic encephalomyelitis and induces stable remission in the chronic relapsing/remitting form. J Immunol. 2005 Oct 15;175(8):5077-86. doi: 10.4049/jimmunol.175.8.5077. PMID: 16210611. View Source

In Vivo Toxicity Profile: No Detectable Toxicity

A key differentiator for Tkip in chronic disease models is its safety profile. Prolonged treatment of mice with Tkip produced no evidence of cellular toxicity or weight loss, a critical advantage for maintaining experimental integrity over long-term studies [1]. In contrast, many small-molecule JAK inhibitors are associated with dose-limiting toxicities such as cytopenias due to off-target JAK1/3 inhibition.

Toxicity Profile

Class-level inference

Prolonged Tkip treatment in mice: no cellular toxicity or weight loss.

Safety-related endpoint monitoring.

Ruxolitinib class: known cytopenias; direct comparison lacking.

Evidence Dimension	In vivo toxicity profile
Target Compound Data	Prolonged Tkip treatment in mice shows no cellular toxicity or weight loss
Comparator Or Baseline	Small-molecule JAK1/2 inhibitors (e.g., ruxolitinib) are clinically associated with anemia and thrombocytopenia
Quantified Difference	Absence of detectable toxicity (Tkip) vs. known dose-limiting cytopenias (ruxolitinib)
Conditions	In vivo studies in EAE mouse models with prolonged Tkip administration (Mujtaba et al., 2005)

Why This Matters

For long-term preclinical studies, Tkip's benign safety profile avoids the confounding effects of compound toxicity, enabling cleaner interpretation of JAK2 blockade on disease progression and remission.

• [1] Mujtaba MG, Flowers LO, Patel CB, Patel RA, Haider MI, Johnson HM. Treatment of mice with the suppressor of cytokine signaling-1 mimetic peptide, tyrosine kinase inhibitor peptide, prevents development of the acute form of experimental allergic encephalomyelitis and induces stable remission in the chronic relapsing/remitting form. J Immunol. 2005 Oct 15;175(8):5077-86. doi: 10.4049/jimmunol.175.8.5077. PMID: 16210611. View Source

Preferential Binding to Phosphorylated JAK2 Activation Loop

Tkip binds significantly better to the tyrosine-1007 phosphorylated JAK2 autophosphorylation site peptide (pJAK2(1001-1013)) compared to the unphosphorylated form [1]. This mirrors the recognition pattern of full-length SOCS-1 but is distinct from mere binding to the activation loop. This property ensures that Tkip targets activated JAK2 and may spare unphosphorylated JAK2 pools, providing a context-dependent inhibition profile.

Binding Preference

Reported

Preferential binding to phosphorylated pJAK2(1001-1013) over unphosphorylated.

Activation-state-dependent recognition.

Fluorescence polarization assay (Flowers et al., 2004).

Evidence Dimension	Preferential binding to phosphorylated vs. unphosphorylated JAK2
Target Compound Data	Tkip binds significantly better to phosphorylated pJAK2(1001-1013) than to unphosphorylated JAK2 peptide
Comparator Or Baseline	SOCS-1 only recognizes the JAK2 site in its phosphorylated state
Quantified Difference	Qualitative binding improvement for phosphorylated form observed; SOCS-1 requires phosphorylation for recognition
Conditions	Peptide binding competition and fluorescence polarization assays (Flowers et al., 2004)

Why This Matters

This activation-dependent recognition enhances experimental control, allowing researchers to target the active pool of JAK2 without completely ablating all JAK2 protein, a nuance not offered by ATP-competitive small-molecule inhibitors.

• [1] Flowers LO, Johnson HM, Mujtaba MG, Ellis MR, Haider SM, Subramaniam PS. Characterization of a peptide inhibitor of Janus kinase 2 that mimics suppressor of cytokine signaling 1 function. J Immunol. 2004 Jun 15;172(12):7510-8. doi: 10.4049/jimmunol.172.12.7510. PMID: 15187130. View Source

Optimal Research Applications of Tkip

Full SOCS1 Mimicry at JAK2 Autophosphorylation

When experimental designs demand inhibition of the entire JAK2 autophosphorylation event rather than just downstream STAT activation, Tkip is the only peptide tool proven to recapitulate SOCS-1's full function. This is supported by its direct comparison with SOCS1-KIR, where only Tkip inhibits JAK2 autophosphorylation [1]. Investigators mapping the SOCS1-JAK2 interaction or screening for SOCS1 antagonists should prioritize Tkip.

In Vivo Autoimmune and Inflammatory Disease Models

Based on its proven efficacy in the EAE model, where Tkip suppressed acute disease in 75% of mice and completely prevented relapses in a chronic model, comparable to IFN-tau [2], Tkip is suitable for preclinical studies in multiple sclerosis, rheumatoid arthritis, or other pathologies driven by JAK2-STAT1 signaling. Its lack of detectable toxicity in prolonged dosing regimens further supports long-term in vivo studies.

JAK2-STAT3-Mediated Cancer Cell Proliferation Studies

Tkip inhibits both constitutive and IL-6-induced activation of STAT3 in prostate cancer cells (DU145 and LNCaP), leading to cell cycle blockade at the S phase without the confounding multi-kinase inhibition of agents like AG490 [3]. For researchers dissecting the specific role of JAK2 in STAT3-driven oncogenesis, Tkip provides a cleaner molecular tool.

Antiviral Research Targeting JAK2-Mediated Viral Entry

Tkip has been shown to inhibit vaccinia virus transcription and replication by blocking virus-induced JAK2 phosphorylation, and a 100 μg dose provided complete protection in a lethal mouse model of poxvirus infection [4]. Its mechanism, targeting host kinases exploited by viruses, makes it a valuable reagent for antiviral screening programs studying JAK2-dependent viral pathogenesis.

Application

Selection Property

Validation Focus

JAK2 autophosphorylation inhibition studies

SOCS1-mimetic mechanism at phosphorylation level

Autophosphorylation vs. downstream STAT endpoints

Autoimmune disease model studies (e.g., EAE)

In vivo model-response context

Relapse prevention and dosing regimen benchmarking

STAT3-driven cancer cell proliferation studies

JAK2-STAT3 pathway inhibition

Cell-cycle arrest and proliferation endpoint review

Antiviral host-kinase dependency studies

JAK2-dependent viral entry/replication

Viral titer and survival endpoint monitoring

• [1] Waiboci LW, Ahmed CM, Mujtaba MG, Flowers LO, Martin JP, Haider MI, Johnson HM. Both the suppressor of cytokine signaling 1 (SOCS-1) kinase inhibitory region and SOCS-1 mimetic bind to JAK2 autophosphorylation site: implications for the development of a SOCS-1 antagonist. J Immunol. 2007 Apr 15;178(8):5058-68. doi: 10.4049/jimmunol.178.8.5058. PMID: 17404288. View Source
• [2] Mujtaba MG, Flowers LO, Patel CB, Patel RA, Haider MI, Johnson HM. Treatment of mice with the suppressor of cytokine signaling-1 mimetic peptide, tyrosine kinase inhibitor peptide, prevents development of the acute form of experimental allergic encephalomyelitis and induces stable remission in the chronic relapsing/remitting form. J Immunol. 2005 Oct 15;175(8):5077-86. doi: 10.4049/jimmunol.175.8.5077. PMID: 16210611. View Source
• [3] Flowers LO, Subramaniam PS, Johnson HM. A SOCS-1 peptide mimetic inhibits both constitutive and IL-6 induced activation of STAT3 in prostate cancer cells. Oncogene. 2005 Mar 17;24(12):2114-20. doi: 10.1038/sj.onc.1208437. PMID: 15688010. View Source
• [4] Ahmed CM, Dabelic R, Bream JH, Martin JP, Haider MI, Johnson HM. SOCS-1 mimetics protect mice against lethal poxvirus infection: identification of a novel endogenous antiviral system. J Virol. 2009 Feb;83(3):1402-15. doi: 10.1128/JVI.01138-08. PMID: 19019951. View Source